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Compound of Interest

Compound Name: Trifloxystrobin acid

CAS No.: 252913-85-2

Cat. No.: B3333937 Get Quote

To: Laboratory Personnel, drug development researchers, and residue analysts. From: Senior

Application Scientist, Chemical Safety Division. Subject: Immediate operational directives for

the safe handling and disposal of Trifloxystrobin Acid.

Executive Summary & Scientific Context
Trifloxystrobin acid (CGA 321113) is the primary metabolic degradation product of the

strobilurin fungicide Trifloxystrobin.[1] While often perceived as less toxic than the parent

compound due to reduced lipophilicity, it retains significant biological activity and hazardous

properties.

Why this guide exists: In analytical and metabolic stability studies, CGA 321113 is frequently

handled as a high-purity (>98%) solid standard. The primary risks are skin sensitization (H317)

and aquatic toxicity (H410). Unlike bulk agricultural handling, laboratory handling involves

concentrated, pure substances where the risk of induction (developing an allergy) is

significantly higher per unit of exposure.

Core Directive: Treat this substance as a confirmed sensitizer. Engineering controls (fume

hoods) and PPE are not optional; they are the primary barrier against permanent occupational

allergy.
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Before selecting PPE, you must understand the specific hazard vectors.

Hazard Class
(GHS)

Code Description
Operational
Implication

Skin Sensitization H317
May cause an allergic

skin reaction.[2][3]

Zero-skin-contact

policy. Trace amounts

on glove cuffs or

balances can induce

lifelong sensitivity.

Aquatic Toxicity H410

Very toxic to aquatic

life with long-lasting

effects.[3]

Zero-drain-disposal

policy. All waste,

including rinsate, must

be captured for

incineration.

Eye Irritation H319

Causes serious eye

irritation (Parent

compound

associated).[2]

Ocular protection is

mandatory, especially

when the solid is

friable (dusty).

Personal Protective Equipment (PPE) Matrix
Rationale: The PPE selected below prioritizes protection against fine particulates (solid phase)

and organic solvents (solution phase).

A. Hand Protection (The "Double-Shell" Protocol)
Single nitrile gloves are insufficient when dissolving CGA 321113 in organic solvents (e.g.,

Acetonitrile, Methanol), as the solvent acts as a carrier, permeating the glove and delivering the

allergen to the skin.

Layer 1 (Inner): Low-modulus Nitrile (0.11 mm) or Polyethylene (PE) laminate if using

aggressive solvents.

Layer 2 (Outer): Extended-cuff Nitrile (minimum 0.14 mm thickness).
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Protocol: Inspect gloves for pinholes by trapping air and squeezing before donning. Change

outer gloves immediately upon splash contact.

B. Respiratory Protection[3][4][5]
Primary Control: All weighing and open-vessel handling must occur inside a certified

Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).

Secondary Control (If hood unavailable): A fit-tested P2/N95 particulate respirator is the

absolute minimum. For larger quantities (>1g), use a half-face respirator with P100

cartridges.

C. Ocular & Body Protection
Eyes: Chemical splash goggles (indirect vented) are preferred over safety glasses to prevent

dust entry from the side.

Body: Lab coat (buttoned to neck) with long sleeves. Ensure the glove cuff goes over the lab

coat sleeve to create a seal.

Operational Workflow: Safe Weighing &
Solubilization
Expert Insight: The highest risk moment is the transfer of the solid powder to the weighing boat,

where static electricity can cause particle scattering.

Step-by-Step Protocol
Pre-Operational Setup:

Turn on the fume hood 15 minutes prior to ensure stable airflow.

De-clutter the workspace. Place an absorbent pad (plastic-backed) on the work surface to

capture stray particles.

Static Control: Use an anti-static gun or ionizer bar near the balance. Trifloxystrobin

metabolites are often fluffy solids prone to static dispersal.
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Weighing (Solid Phase):

Don full PPE (Double gloves).

Open the vial inside the hood.

Use a disposable spatula. Do not attempt to clean and reuse spatulas for sensitizers.

Transfer solid to a pre-weighed volumetric flask or vial.

Self-Validating Step: Visually inspect the area around the balance using a high-intensity

flashlight. Any sparkling dust indicates a breach of containment. Clean immediately with a

wet wipe.

Solubilization (Liquid Phase):

Add the solvent (typically Acetonitrile or Methanol for HPLC).

Cap the vessel tightly before vortexing or sonication.

Caution: Sonication generates heat and aerosols. Ensure the vessel is vented cautiously

inside the hood after sonication to release pressure without spraying aerosols.

Decontamination:

Wipe down the balance and work surface with a detergent solution (surfactant), followed

by water.

Dispose of the wipe as hazardous chemical waste.

Visualization: Safety Logic Flow
The following diagram illustrates the critical decision points and safety barriers in the handling

process.
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START: Task Definition
(Weighing CGA 321113)

Risk Assessment:
Sensitizer (H317) + Aquatic Tox (H410)

Don PPE:
Double Nitrile Gloves + Goggles

Lab Coat

Is Fume Hood
Operational?

STOP WORK
Repair Engineering Controls

No

Weighing Procedure:
Use Anti-Static Gun
Transfer to V-Flask

Yes

Validation Check:
Flashlight Inspection for Dust

Decontamination:
Wet Wipe (Surfactant)
Dispose as Haz Waste

END: Process Complete

Click to download full resolution via product page
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Figure 1: Operational logic flow for handling Trifloxystrobin acid, emphasizing the "Stop

Work" condition if engineering controls fail.

Waste Disposal & Emergency Response
Disposal Protocol
Strict Adherence Required: Under no circumstances should Trifloxystrobin acid or its

solutions enter the municipal water system. It is classified as Aquatic Acute 1 / Chronic 1.[1]

Solid Waste: Contaminated gloves, weighing boats, and paper towels must be placed in a

dedicated "Solid Hazardous Waste" container labeled Toxic/Sensitizer.

Liquid Waste: Collect in a "Halogenated Organic Solvent" waste stream (due to the Fluorine

atoms in the trifluoromethyl group).

Destruction Method: High-temperature incineration (>1000°C) is the required method to

break down the trifluoromethyl moiety.

Emergency Procedures
Skin Contact:

Remove contaminated clothing/gloves immediately.[4]

Wash skin with soap and water for 15 minutes. Do not use alcohol, as it increases skin

permeability.

Seek medical attention if rash develops (Redness/Edema).[3]

Spill (Solid):

Do not dry sweep (creates dust).[5]

Cover with wet paper towels (dampened with water) to suppress dust.

Scoop up damp material and place in hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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